alpha,beta-Methyleneadenosine 5'-triphosphate lithium salt
alpha,beta-Methyleneadenosine 5'-triphosphate lithium salt
Brand Name:
Vulcanchem
CAS No.:
104809-20-3
VCID:
VC20753782
InChI:
InChI=1S/C11H18N5O12P3.Li/c12-9-6-10(14-2-13-9)16(3-15-6)11-8(18)7(17)5(27-11)1-26-29(19,20)4-30(21,22)28-31(23,24)25;/h2-3,5,7-8,11,17-18H,1,4H2,(H,19,20)(H,21,22)(H2,12,13,14)(H2,23,24,25);/q;+1/p-1/t5-,7-,8-,11-;/m1./s1
SMILES:
[Li+].C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(CP(=O)(O)OP(=O)(O)[O-])O)O)O)N
Molecular Formula:
C11H17LiN5O12P3
Molecular Weight:
511.2 g/mol
alpha,beta-Methyleneadenosine 5'-triphosphate lithium salt
CAS No.: 104809-20-3
Cat. No.: VC20753782
Molecular Formula: C11H17LiN5O12P3
Molecular Weight: 511.2 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 104809-20-3 |
|---|---|
| Molecular Formula | C11H17LiN5O12P3 |
| Molecular Weight | 511.2 g/mol |
| IUPAC Name | lithium;[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]methyl-hydroxyphosphoryl] hydrogen phosphate |
| Standard InChI | InChI=1S/C11H18N5O12P3.Li/c12-9-6-10(14-2-13-9)16(3-15-6)11-8(18)7(17)5(27-11)1-26-29(19,20)4-30(21,22)28-31(23,24)25;/h2-3,5,7-8,11,17-18H,1,4H2,(H,19,20)(H,21,22)(H2,12,13,14)(H2,23,24,25);/q;+1/p-1/t5-,7-,8-,11-;/m1./s1 |
| Standard InChI Key | NVHVREPTGDOYIC-YCSZXMBFSA-M |
| Isomeric SMILES | [Li+].C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(CP(=O)(O)OP(=O)(O)[O-])O)O)O)N |
| SMILES | [Li+].C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(CP(=O)(O)OP(=O)(O)[O-])O)O)O)N |
| Canonical SMILES | [Li+].C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(CP(=O)(O)OP(=O)(O)[O-])O)O)O)N |
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